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Compound of Interest

Compound Name:
alpha-Cyano-4-hydroxycinnamic

acid Butylamine salt

CAS No.: 355011-53-9

Cat. No.: B3131505

Get Quote

α-Cyano-4-hydroxycinnamic acid butylamine salt (CHCAB) is a specialized ionic liquid matrix

(ILM) engineered for Matrix-Assisted Laser Desorption/Ionization (MALDI) mass spectrometry.

While standard CHCA forms heterogeneous crystals that lead to analytical "sweet spots" and

poor reproducibility, the butylamine salt derivative maintains an amorphous or liquid state in a

vacuum. This drastically improves shot-to-shot reproducibility for general peptides, disulfide-

bonded peptides, and hydrophobic biopolymers[1].

However, the addition of the butylamine moiety fundamentally alters the toxicological profile of

the compound. Free butylamine dissociation and the inherent properties of the salt introduce

severe inhalation, flammability, and corrosion risks that require strict operational controls[2].

Hazard Profile & Mechanistic Causality
Handling CHCAB requires understanding the chemical mechanisms driving its toxicity.

Depending on the exact stoichiometry and residual free amines, the hazard classification is

significantly more severe than traditional solid matrices.
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Hazard Class GHS Code Signal Word
Mechanistic
Causality

Acute Inhalation

Toxicity
H330 / H332 Danger

The butylamine

component can

volatilize, acting as a

severe respiratory

toxin. Inhalation of

micro-dust during

weighing can cause

fatal pulmonary

edema or severe

asthma symptoms

(H334)[2].

Skin Corrosion /

Irritation
H314 / H315 Danger

Aliphatic amines are

highly alkaline. Upon

contact with skin

moisture, they rapidly

disrupt lipid bilayers,

causing deep tissue

necrosis and allergic

sensitization (H317)

[2],[3].

Flammability H225 Danger

The organic salt and

its associated vapors

are highly flammable.

When dissolved in

standard MALDI

solvents (e.g.,

Methanol), the flash

point drops

significantly, posing an

acute fire risk[2].
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Standard laboratory PPE is insufficient for handling pure CHCAB powder. The following self-

validating PPE system must be employed before opening the primary container[2],[3].

PPE Category Specification Scientific Rationale

Respiratory

NIOSH-approved P100

particulate respirator OR Full-

face respirator

Mitigates H330 (Fatal if

inhaled) risk[2]. Essential when

weighing dry powder to

prevent inhalation of highly

toxic, sensitizing micro-dust.

Hand Protection

Double-gloving: Inner Nitrile (4

mil), Outer Neoprene or Butyl

rubber

Butylamine derivatives can

rapidly permeate standard

latex and thin nitrile. Neoprene

provides superior chemical

resistance to aliphatic

amines[3].

Eye/Face
Snug-fitting chemical safety

goggles AND full face shield

Protects against H314 (Severe

eye damage). A face shield

prevents catastrophic ocular

exposure from accidental

splashes during solvent

addition[2].

Body
Flame-resistant (FR) lab coat,

chemical-resistant apron

Addresses H225

(Flammability) and prevents

corrosive dust/liquids from

reaching the skin[2].

Operational Workflow & Handling Protocol
Because CHCAB is highly sensitive to moisture and prone to degradation, its handling must be

tightly controlled under inert conditions[2]. The following protocol ensures both operator safety

and analytical integrity.

Phase 1: Environmental Setup & Validation
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Fume Hood Verification: Ensure the chemical fume hood is operational with a face velocity

between 80-120 FPM. Do not proceed if the airflow alarm is active.

Inert Atmosphere Preparation: Because CHCAB is moisture-sensitive, prepare an Argon or

Nitrogen gas line to purge the container after use[2]. Moisture ingress will degrade the ionic

liquid properties, ruining MALDI reproducibility.

Phase 2: Matrix Solubilization
Weighing: Inside the fume hood, carefully weigh the required amount of CHCAB powder.

Self-Validation Check: Ensure no static cling is causing powder to adhere to the outside of

the weighing boat, which could lead to dermal exposure upon removal from the hood.

Solvent Addition: Dissolve the CHCAB in a high-purity solvent system. Research indicates

that adding methanol to CHCAB creates an optimal liquid matrix that forms a highly

homogeneous spot[1].

Sealing: Immediately flush the primary CHCAB container with inert gas and seal tightly to

prevent degradation[2].

Phase 3: Analyte Co-Crystallization & Spotting
Mixing: Mix the peptide/biopolymer sample with the CHCAB matrix solution (typically 1:1

v/v).

Spotting: Deposit 0.5 - 1.0 µL of the mixture onto a Focus MALDI plate. The use of a focus

plate is critical; it counteracts the inherently lower sensitivity of CHCAB (compared to CHCA)

by concentrating the analyte during drying[1].

Curing: Dry the spotted plate under a mild vacuum. This rapidly evaporates the methanol,

leaving a stable, homogeneous ionic liquid film ready for the mass spectrometer[1].

Emergency Response & Waste Disposal Plan
Due to its environmental toxicity and corrosive nature, CHCAB cannot be disposed of via

standard aqueous waste streams[2].

Spill Protocol:
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Evacuate and Ventilate: If a spill occurs outside the fume hood, evacuate the immediate

area. Ensure maximum room ventilation.

Neutralization & Absorption: Do not use water. Cover the spill with a dry, inert absorbent

material (e.g., vermiculite or sand).

Collection: Using non-sparking tools, sweep the absorbed mixture into a highly durable,

sealable hazardous waste container. Wash the spill site thoroughly only after all material is

picked up[2].

Disposal Plan:

Segregation: Classify CHCAB waste as "Toxic, Flammable, Corrosive Organic Waste." Do

not mix with acidic waste streams, as exothermic reactions may occur.

Consumables: All pipette tips, Eppendorf tubes, and gloves that contacted CHCAB must be

placed in designated solid hazardous waste bins[3].

Final Disposal: Transfer to a licensed professional waste disposal service. Never allow the

chemical to enter the environment or municipal sewer systems[2],[3].
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Operational workflow for handling CHCAB from preparation to hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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